4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole

• IUPAC Name: 4-nitro-5-pyridin-2-ylsulfanyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C11H6N4O2S2/c16-15(17)11-8(18-9-3-1-2-6-12-9)5-4-7-10(11)14-19-13-7/h1-6H
• InChI Key: REUVASQWPBDEDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SC2=C(C3=NSN=C3C=C2)[N+](=O)[O-]
• Molecular Formula: C11H6N4O2S2
• Molecular Weight: 290.3 g/mol

Description

4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole is a heterocyclic compound that features a benzothiadiazole core with nitro and pyridinylsulfanyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole typically involves the reaction of 4-nitro-2-aminobenzenethiol with 2-chloropyridine under suitable conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to promote the formation of the desired product.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the product.

Chemical Reactions Analysis

Types of Reactions

4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under suitable conditions.

Substitution: The pyridinylsulfanyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common reagents include hydrogen gas with a palladium catalyst or sodium dithionite.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products

Reduction: The major product is 4-amino-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole.

Substitution: Depending on the substituent introduced, various derivatives of the original compound can be formed.

Scientific Research Applications

4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of 4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The pyridinylsulfanyl group may also play a role in modulating the compound’s activity by interacting with specific enzymes or receptors.

Comparison with Similar Compounds

Similar Compounds

4-Nitro-2-aminobenzenethiol: A precursor in the synthesis of the target compound.

2-Chloropyridine: Another precursor used in the synthesis.

Benzothiadiazole derivatives: Compounds with similar core structures but different substituents.

Uniqueness

4-Nitro-5-(pyridin-2-ylsulfanyl)-2,1,3-benzothiadiazole is unique due to the presence of both nitro and pyridinylsulfanyl groups, which confer distinct chemical and biological properties. This combination of functional groups is not commonly found in other benzothiadiazole derivatives, making it a valuable compound for research and development.